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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148 Get Quote

Introduction

2-Aminodiphenylamine, also known as N-phenyl-o-phenylenediamine, is an aromatic amine

that has garnered interest in the field of materials science, particularly in the development of

conducting polymers. When electropolymerized, it forms a polymer film, poly(2-
aminodiphenylamine), on the electrode surface. This polymer possesses electroactive

properties and a structure rich in amine groups, making it a promising candidate for the

fabrication of electrochemical sensors. The polymer's ability to engage in redox reactions and

coordinate with various analytes forms the basis of its sensing applications. While the

homopolymer of 2-aminodiphenylamine is not extensively reported in standalone

electrochemical sensor applications, its copolymer with aniline has been successfully utilized in

the development of a glucose biosensor. Furthermore, the electrochemical behavior and

sensing applications of its isomers, such as 4-aminodiphenylamine, provide valuable insights

into the potential of 2-aminodiphenylamine-based sensors.

This document provides detailed application notes and protocols for the use of 2-
aminodiphenylamine in the fabrication of electrochemical sensors, drawing from research on

its copolymer and closely related isomers.

Principle of Sensing
Electrochemical sensors based on poly(2-aminodiphenylamine) and its derivatives operate on

the principle of detecting changes in the electrochemical properties of the polymer film upon

interaction with a target analyte. This interaction can manifest in several ways:
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Direct Electrocatalysis: The polymer film can directly catalyze the oxidation or reduction of an

analyte at a lower potential or with a higher current response than at a bare electrode.

Modulation of Redox Signal: The binding of an analyte to the polymer can hinder or enhance

the intrinsic redox activity of the polymer, leading to a measurable change in its cyclic

voltammogram.

Enzyme Immobilization Matrix: The polymer can serve as a biocompatible matrix to

immobilize enzymes. The sensor then detects the product of the enzymatic reaction with the

analyte.

Coordination Chemistry: The amine groups in the polymer backbone can act as coordination

sites for metal ions, leading to a change in the electrochemical signal.

Applications
Electrochemical sensors based on polymers of aminodiphenylamine isomers and copolymers

have been developed for a range of analytes, highlighting the versatility of this class of

materials.

Biosensing: Glucose Detection
A copolymer of aniline and 2-aminodiphenylamine (N-phenyl-o-phenylenediamine) has been

successfully used to fabricate a glucose biosensor.[1] The resulting poly(aniline-co-N-phenyl-o-

phenylenediamine) nanoflakes provide a high surface area for the immobilization of glucose

oxidase (GOx). The sensor operates by detecting the hydrogen peroxide (H₂O₂) produced

during the enzymatic oxidation of glucose.

Heavy Metal Detection: Cadmium (Cd²⁺) and Lead (Pb²⁺)
The isomer, poly(4-aminodiphenylamine), has been employed for the simultaneous detection of

cadmium and lead ions. The polymer film, electrodeposited on a glassy carbon electrode,

exhibits excellent adsorption capacity for these heavy metal ions. The detection is typically

performed using differential pulse anodic stripping voltammetry (DPASV), which involves a

preconcentration step followed by stripping, where the metal ions are re-oxidized, generating a

current signal proportional to their concentration.
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Drug Analysis
Polymers of diphenylamine and its derivatives have shown potential in the detection of

pharmaceutical compounds. For instance, a polydiphenylamine-modified electrode has been

used for the determination of D-penicillamine. The sensing mechanism is based on the

electrostatic interaction between the polymer's nitrogen groups and the sulfhydryl group of the

drug, leading to an enhanced electrochemical signal.

Quantitative Data Summary
The performance of electrochemical sensors is evaluated based on several key parameters,

including the limit of detection (LOD), linear range, and sensitivity. The following table

summarizes the performance of sensors based on aminodiphenylamine derivatives for various

analytes.

Analyte
Sensor
Material

Detection
Method

Linear
Range

Limit of
Detection
(LOD)

Reference

Glucose

Poly(aniline-

co-N-phenyl-

o-

phenylenedia

mine)/GOx

Chronoamper

ometry
Not Specified Not Specified [1]

Cadmium

(Cd²⁺)

Poly(4-

aminodiphen

ylamine)

DPASV
0.1 - 0.8 mg

L⁻¹
25 µg L⁻¹

Lead (Pb²⁺)

Poly(4-

aminodiphen

ylamine)

DPASV
0.05 - 0.4 mg

L⁻¹
14 µg L⁻¹

D-

Penicillamine

Polydiphenyl

amine@ERG

O

Amperometry 1.4 - 541 µM 0.10 µM

Note: ERGO stands for Electrochemically Reduced Graphene Oxide.
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Experimental Protocols
This section provides detailed protocols for the fabrication and application of electrochemical

sensors based on the electropolymerization of aminodiphenylamine derivatives.

Protocol 1: Fabrication of a Poly(aniline-co-N-phenyl-o-
phenylenediamine) Modified Electrode for a Glucose
Biosensor
Materials:

Aniline (monomer)

2-Aminodiphenylamine (N-phenyl-o-phenylenediamine) (co-monomer)

Sulfuric acid (H₂SO₄)

Gold (Au) electrode

Glucose Oxidase (GOx)

Chitosan

Acetic acid

Phosphate buffer solution (PBS)

Potassium ferrocyanide (K₃[Fe(CN)₆])

Potassium chloride (KCl)

Glucose standards

Equipment:

Potentiostat/Galvanostat

Three-electrode electrochemical cell (Working: Au, Reference: Ag/AgCl, Counter: Pt wire)
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Sonicator

Procedure:

Electrode Pre-treatment:

Polish the gold electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and

0.05 µm) on a polishing pad.

Sonnicate the electrode in deionized water, followed by ethanol, and then deionized water

again for 5 minutes each to remove any residual alumina particles.

Dry the electrode under a stream of nitrogen.

Electropolymerization of the Copolymer:

Prepare the electropolymerization solution containing a mixture of aniline and 2-
aminodiphenylamine monomers in an aqueous acidic medium (e.g., 0.5 M H₂SO₄).

Immerse the cleaned Au electrode in the monomer solution.

Perform cyclic voltammetry (potentiodynamic electropolymerization) by cycling the

potential between a suitable range (e.g., -0.2 V to +1.0 V vs. Ag/AgCl) for a set number of

cycles (e.g., 15 cycles) at a scan rate of 50 mV/s.

After electropolymerization, rinse the modified electrode thoroughly with deionized water

to remove any unreacted monomers and oligomers.

Immobilization of Glucose Oxidase:

Prepare a GOx-chitosan solution by dissolving chitosan in a dilute acetic acid solution and

then adding GOx.

Drop-cast a small volume (e.g., 5 µL) of the GOx-chitosan solution onto the surface of the

poly(aniline-co-N-phenyl-o-phenylenediamine) modified electrode.

Allow the electrode to dry at room temperature or in a desiccator.
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Electrochemical Characterization and Glucose Detection:

Characterize the modified electrode at each step of fabrication using cyclic voltammetry

(CV) and electrochemical impedance spectroscopy (EIS) in a solution containing a redox

probe like [Fe(CN)₆]³⁻/⁴⁻.

For glucose detection, perform chronoamperometry in a PBS solution at a fixed potential

(e.g., -0.2 V vs. Ag/AgCl).

After obtaining a stable baseline current, add successive aliquots of glucose standard

solution and record the change in current.

The current change is proportional to the glucose concentration.

Protocol 2: Fabrication of a Poly(4-aminodiphenylamine)
Modified Electrode for Heavy Metal Detection
Materials:

4-Aminodiphenylamine (monomer)

Hydrochloric acid (HCl)

Glassy Carbon Electrode (GCE)

Potassium chloride (KCl)

Cadmium (Cd²⁺) and Lead (Pb²⁺) standard solutions

Equipment:

Potentiostat/Galvanostat with a stripping voltammetry module

Three-electrode electrochemical cell (Working: GCE, Reference: Ag/AgCl, Counter: Pt wire)

Procedure:

Electrode Pre-treatment:
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Polish the GCE with alumina slurry as described in Protocol 1.

Sonnicate in deionized water and ethanol.

Dry the electrode.

Electropolymerization of Poly(4-aminodiphenylamine):

Prepare an electropolymerization solution of 4-aminodiphenylamine in 1.0 M HCl.

Immerse the cleaned GCE in the solution.

Perform potentiodynamic repetitive cycling of the potential (e.g., between -0.2 V and +0.9

V vs. Ag/AgCl) for a specified number of cycles.

Rinse the modified electrode with deionized water.

Heavy Metal Detection using DPASV:

Prepare the measurement solution containing an appropriate electrolyte (e.g., 0.1 M KCl,

acidified to pH ~2).

Immerse the modified GCE, reference, and counter electrodes into the measurement

solution containing the sample with Cd²⁺ and Pb²⁺ ions.

Preconcentration Step: Apply a negative potential (e.g., -1.2 V vs. Ag/AgCl) for a specific

duration (e.g., 300 s) while stirring the solution to deposit the metal ions onto the electrode

surface.

Stripping Step: Stop the stirring and allow the solution to become quiescent. Scan the

potential from the deposition potential towards more positive values using a differential

pulse waveform.

The oxidation of the deposited metals will result in distinct peaks in the voltammogram,

with the peak current being proportional to the concentration of each metal ion.
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Signaling Pathway for Glucose Biosensor
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Caption: Signaling pathway for the enzymatic detection of glucose.

Experimental Workflow for Sensor Fabrication
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Caption: General workflow for the fabrication and testing of the electrochemical sensor.
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Logical Relationship for Heavy Metal Detection
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Caption: Logical steps involved in heavy metal detection using DPASV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of 2-Aminodiphenylamine in
Electrochemical Sensors: A Detailed Overview]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b160148#application-of-2-aminodiphenylamine-in-
electrochemical-sensors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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